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Compound of Interest

Compound Name: TRV055 hydrochloride

Cat. No.: B10855222 Get Quote

Technical Support Center: TRV055
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information and guidance for the experimental use of TRV055
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is TRV055 hydrochloride and what is its mechanism of action?

A1: TRV055 hydrochloride is a G protein-biased agonist for the angiotensin II type 1 receptor

(AT1R). It selectively activates the Gαq protein signaling pathway, which can lead to cellular

responses such as fibroblast proliferation and collagen secretion. This biased agonism makes it

a valuable tool for studying the specific roles of Gαq-mediated signaling downstream of AT1R

activation.

Q2: What are the recommended storage conditions for TRV055 hydrochloride?

A2: For long-term stability, lyophilized TRV055 hydrochloride should be stored at -20°C or

-80°C. Once reconstituted in a solvent, it is recommended to aliquot the solution and store it at

-80°C to minimize freeze-thaw cycles.

Q3: In which solvents is TRV055 hydrochloride soluble?
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A3: TRV055 hydrochloride has good solubility in water. For solubility in DMSO, it is

recommended to first dissolve the peptide in a small amount of 100% DMSO and then dilute it

with an aqueous buffer to the desired concentration.

Solubility Data
The solubility of a compound is a critical parameter for in vitro and in vivo studies. Below is a

summary of the known solubility of TRV055 hydrochloride.

Solvent Solubility
Molar Concentration (at
max solubility)

Water ≥ 50 mg/mL 57.58 mM

DMSO

Data not available.

Recommended to test

solubility starting with a small

amount.

Not applicable

Experimental Protocols
Protocol for Reconstituting TRV055 Hydrochloride
This protocol outlines the steps for preparing a stock solution of TRV055 hydrochloride.

Equilibration: Allow the vial of lyophilized TRV055 hydrochloride to reach room temperature

before opening.

Centrifugation: Briefly centrifuge the vial to ensure all the powder is collected at the bottom.

Solvent Addition:

For Aqueous Solutions: Add the desired volume of sterile, deionized water to the vial to

achieve the target concentration (e.g., for a 10 mM stock solution, add the appropriate

volume of water based on the amount of peptide).

For DMSO Solutions: Add a small volume of 100% DMSO to the vial to create a high-

concentration stock solution. Gently vortex to ensure complete dissolution.
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Dilution (for DMSO stocks): Slowly add the DMSO stock solution to your aqueous

experimental buffer with gentle mixing to reach the final desired concentration.

Storage: Aliquot the reconstituted solution into smaller volumes and store at -80°C.

Experimental Workflow for Assessing Gαq-Mediated
Signaling
This workflow provides a general outline for studying the effects of TRV055 hydrochloride on

Gαq-mediated signaling in a cell-based assay.
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Figure 1. Experimental workflow for Gαq signaling assay.
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Encountering solubility issues is a common challenge in experimental biology. This guide

provides a systematic approach to troubleshoot problems with dissolving TRV055
hydrochloride.

Problem: The peptide does not dissolve in water.

Possible Cause Suggested Solution

Insufficient mixing
Gently vortex or sonicate the solution for a short

period.

Concentration is too high
Try dissolving in a larger volume of water to

create a more dilute solution.

pH is near the isoelectric point

Adjust the pH of the solution. For a basic

peptide, a slightly acidic pH may improve

solubility.

Problem: The peptide precipitates out of solution after dilution from DMSO.

Possible Cause Suggested Solution

Final DMSO concentration is too low

Ensure the final DMSO concentration is

sufficient to maintain solubility. However, be

mindful of the tolerance of your experimental

system to DMSO.

Rapid dilution
Add the DMSO stock solution to the aqueous

buffer slowly while vortexing.

Buffer incompatibility Test the solubility in different aqueous buffers.

Logical Troubleshooting Workflow
If you encounter solubility issues, follow this logical workflow to identify and resolve the

problem.
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Figure 2. Troubleshooting workflow for peptide solubility.

Signaling Pathway
TRV055 hydrochloride acts as a biased agonist at the Angiotensin II Type 1 Receptor (AT1R),

preferentially activating the Gαq signaling pathway.
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Figure 3. AT1R Gαq-mediated signaling pathway.
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To cite this document: BenchChem. [TRV055 hydrochloride solubility in water and DMSO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855222#trv055-hydrochloride-solubility-in-water-
and-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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